Cas no 41051-18-7 (Ethyl 3-oxo-4-phenoxybutanoate)
Ethyl 3-oxo-4-phenoxybutanoate is a versatile ester compound characterized by its keto and phenoxy functional groups, making it valuable in organic synthesis and pharmaceutical applications. Its structure allows for reactivity in condensation and nucleophilic addition reactions, serving as a key intermediate in the preparation of heterocyclic compounds and fine chemicals. The ethyl ester group enhances solubility in organic solvents, facilitating purification and handling. The phenoxy moiety contributes to its utility in designing bioactive molecules. This compound is typically employed in controlled environments due to its sensitivity to hydrolysis and oxidation. Proper storage under inert conditions is recommended to maintain stability.
41051-18-7 structure
Product Name:Ethyl 3-oxo-4-phenoxybutanoate
CAS No:41051-18-7
MF:C12H14O4
MW:222.237164020538
CID:332135
Update Time:2025-06-22
Ethyl 3-oxo-4-phenoxybutanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-oxo-4-phenoxybutanoate
- Butanoic acid,3-oxo-4-phenoxy-, ethyl ester
- ethyl 3-oxo-4-phenoxybutanoate(SALTDATA: FREE)
- ethyl 3-oxo-4-phenoxybutyrate
- 3-Oxo-4-Phenoxy-Butyric Acid Ethyl Ester
- 4-Phenoxy-acetessigsaeure-aethylester
- 4-Phenoxyacetessigsaeure-ethylester
- 4-phenoxy-acetoacetic acid ethyl ester
- AC1MI2NJ
- AC1Q34NO
- Ambcb4002004
- CTK4I4202
- ethyl 4-phenoxyacetoacetate
- Ethyl 4-Phenyloxy-3-oxobutanoate
- SureCN6064895
-
- Inchi: 1S/C12H14O4/c1-2-15-12(14)8-10(13)9-16-11-6-4-3-5-7-11/h3-7H,2,8-9H2,1H3
- InChI Key: SEZPICVFXSJZBS-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)CC(CC(=O)OCC)=O
Computed Properties
- Exact Mass: 222.08922
- Monoisotopic Mass: 222.089209
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6
Experimental Properties
- Density: 1.13
- Boiling Point: 315.2°Cat760mmHg
- Flash Point: 136.7°C
- Refractive Index: 1.5
- PSA: 52.6
Ethyl 3-oxo-4-phenoxybutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B442090-50mg |
ethyl 3-oxo-4-phenoxybutanoate |
41051-18-7 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B442090-100mg |
ethyl 3-oxo-4-phenoxybutanoate |
41051-18-7 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B442090-500mg |
ethyl 3-oxo-4-phenoxybutanoate |
41051-18-7 | 500mg |
$ 230.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | Y1259792-1g |
Butanoic acid,3-oxo-4-phenoxy-, ethyl ester |
41051-18-7 | 95% | 1g |
$175 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1259792-500mg |
Butanoic acid,3-oxo-4-phenoxy-, ethyl ester |
41051-18-7 | 95% | 500mg |
$150 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1259792-5g |
Butanoic acid,3-oxo-4-phenoxy-, ethyl ester |
41051-18-7 | 95% | 5g |
$490 | 2024-06-07 | |
| 1PlusChem | 1P0073TU-1g |
Butanoic acid,3-oxo-4-phenoxy-, ethyl ester |
41051-18-7 | 95% | 1g |
$313.00 | 2025-02-21 | |
| A2B Chem LLC | AD30754-1g |
Ethyl 3-oxo-4-phenoxybutanoate |
41051-18-7 | 95% | 1g |
$118.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1192731-1g |
Ethyl 3-oxo-4-phenoxybutanoate |
41051-18-7 | 98% | 1g |
¥818.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1192731-5g |
Ethyl 3-oxo-4-phenoxybutanoate |
41051-18-7 | 98% | 5g |
¥2486.00 | 2024-05-14 |
Ethyl 3-oxo-4-phenoxybutanoate Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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